Cas no 2648940-71-8 (2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2648940-71-8
• MF: C₄H₃FN₂O₄S
• MW: 194.141022920609
• MDL: MFCD34167781
• CID: 5671509
• PubChem ID: 165664328
• Update Time: 2025-05-24

2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid
• 2648940-71-8
• EN300-27117687

• MDL： MFCD34167781
• Inchi： 1S/C4H3FN2O4S/c5-12(10,11)4-6-1-2(7-4)3(8)9/h1H,(H,6,7)(H,8,9)
• InChI Key： ZYVGIZUJYRUQLI-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(C(=O)O)N1)(=O)(=O)F

Computed Properties

• Exact Mass: 193.97975592g/mol
• Monoisotopic Mass: 193.97975592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 109Ų

Additional information on 2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid

Recent Advances in the Application of 2-(Fluorosulfonyl)-1H-imidazole-4-carboxylic Acid (CAS: 2648940-71-8) in Chemical Biology and Drug Discovery

The compound 2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid (CAS: 2648940-71-8) has recently emerged as a versatile reagent in chemical biology and medicinal chemistry. This sulfonyl fluoride-containing heterocycle has gained significant attention due to its unique reactivity profile, enabling selective modifications of biomolecules. Recent studies have highlighted its potential as a covalent warhead in targeted drug design, particularly for addressing challenging protein targets.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a lysine-targeting electrophile, showing remarkable selectivity in modifying key residues in kinase proteins. The research team utilized mass spectrometry and X-ray crystallography to characterize the covalent adducts formed between 2648940-71-8 and various protein targets. Their findings suggest this compound could serve as a valuable tool for developing irreversible inhibitors against disease-relevant kinases.

In parallel work, researchers have explored 2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid as a building block for PROTAC (proteolysis targeting chimera) development. The fluorosulfonyl group's ability to form stable linkages with nucleophilic amino acids while maintaining favorable pharmacokinetic properties makes it particularly suitable for this application. Recent preclinical data indicate that derivatives of 2648940-71-8 show improved tissue penetration compared to traditional warheads, potentially addressing a key limitation in targeted protein degradation strategies.

The compound's mechanism of action involves selective reaction with nucleophilic residues (primarily lysine and tyrosine) under physiological conditions. Structural analyses reveal that the imidazole core contributes to both the reactivity and the binding orientation, while the carboxylic acid moiety enhances water solubility. This balanced combination of properties has led to its increasing adoption in fragment-based drug discovery campaigns.

Ongoing research is investigating the therapeutic potential of 2648940-71-8 derivatives in oncology, with particular focus on resistant forms of hematological malignancies. Early-stage clinical candidates incorporating this scaffold have shown promising results in overcoming mutation-induced drug resistance, potentially offering new treatment options for patients with relapsed/refractory disease.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of 2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid production. A 2024 publication in Organic Process Research & Development detailed an optimized three-step synthesis from commercially available starting materials, achieving >95% purity at multigram scale. These process improvements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Safety profiling studies indicate that 2648940-71-8 exhibits favorable toxicological characteristics, with no significant off-target reactivity observed in comprehensive proteome-wide screening. However, researchers note the importance of careful structural optimization to maintain selectivity when developing drug candidates based on this scaffold.

Looking forward, the unique properties of 2-(fluorosulfonyl)-1H-imidazole-4-carboxylic acid position it as a promising platform for next-generation covalent drug discovery. Its application is expanding beyond traditional small molecule therapeutics into areas such as chemical biology probes, diagnostic agents, and targeted delivery systems. Continued research into structure-activity relationships and mechanism of action will likely uncover additional opportunities for this versatile compound in pharmaceutical development.